4-(2-Trifluoromethylphenyl)-3-buten-2-one

• Molecular Formula: C11H9F3O
• Molecular Weight: 214.18 g/mol
• IUPAC Name: 4-[2-(trifluoromethyl)phenyl]but-3-en-2-one
• InChI: InChI=1S/C11H9F3O/c1-8(15)6-7-9-4-2-3-5-10(9)11(12,13)14/h2-7H,1H3
• InChI Key: DNMFDFHJWALWGN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=CC1=CC=CC=C1C(F)(F)F

Description

4-(2-Trifluoromethylphenyl)-3-buten-2-one is a useful research compound. Its molecular formula is C11H9F3O and its molecular weight is 214.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11 g of N-methoxy-N-methyl-3-(2-trifluoromethylphenyl)acrylamide are dissolved in 150 ml of dry tetrahydrofuran under a nitrogen atmosphere, cooled to −78° C. and treated dropwise with 36 ml of a 1.4N solution of methyllithium in diethyl ether in 10 minutes. The solution is subsequently furthermore stirred at −78° C. for 2 h and then hydrolysed with water. 200 ml of ethyl acetate are now added at ambient temperature and the mixture is washed three times with saturated sodium chloride solution. The organic phase is finally separated, dried with magnesium sulfate and evaporated under reduced pressure. After purifying by flash chromatography, the title compound is thus obtained.